Cas no 2172304-97-9 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidopyridine-2-carboxylic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidopyridine-2-carboxylic acid
• CAS No: 2172304-97-9
• MF: C₂₅H₂₃N₃O₅
• MW: 445.467226266861
• CID: 6035404
• PubChem ID: 165486793
• Update Time: 2025-06-13

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidopyridine-2-carboxylic acid
• EN300-1490640
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]pyridine-2-carboxylic acid
• 2172304-97-9

• Inchi： 1S/C25H23N3O5/c1-15(23(29)28-16-10-11-22(24(30)31)26-13-16)12-27-25(32)33-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-11,13,15,21H,12,14H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： KEBJCKDTUMHHQL-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC1C=NC(C(=O)O)=CC=1)=O)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 445.16377084g/mol
• Monoisotopic Mass: 445.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidopyridine-2-carboxylic acid

Comprehensive Overview of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidopyridine-2-carboxylic acid (CAS No. 2172304-97-9)

In the realm of pharmaceutical intermediates and peptide synthesis, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidopyridine-2-carboxylic acid (CAS No. 2172304-97-9) stands out as a critical building block. This compound, often abbreviated as Fmoc-protected amino acid derivative, is widely utilized in solid-phase peptide synthesis (SPPS). Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group, ensures high stability during coupling reactions while allowing for gentle deprotection under basic conditions. Researchers and manufacturers favor this compound for its efficiency in constructing complex peptides, a growing demand in drug discovery and biotechnology.

The Fmoc-protected moiety in 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidopyridine-2-carboxylic acid is particularly significant in modern peptide chemistry. With the rise of personalized medicine and targeted therapies, peptides have gained prominence due to their specificity and low toxicity. This compound’s role in synthesizing peptide-based therapeutics, such as GLP-1 analogs or anticancer peptides, aligns with current trends in biopharmaceutical innovation. Its CAS No. 2172304-97-9 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and combinatorial chemistry.

From a technical perspective, the 2-methylpropanamidopyridine-2-carboxylic acid backbone of this compound offers steric advantages, minimizing side reactions during peptide elongation. This feature is crucial for synthesizing long-chain peptides or cyclic peptides, which are increasingly explored for their enhanced metabolic stability. The compound’s compatibility with automated synthesizers further boosts its appeal, addressing the industry’s shift toward automation and AI-driven drug design. Notably, its applications extend to proteomics research and diagnostic reagent development, where precision and purity are paramount.

Environmental and regulatory considerations also play a role in the popularity of CAS No. 2172304-97-9. Unlike some traditional reagents, this compound aligns with green chemistry principles, generating minimal hazardous byproducts. Its Fmoc group decomposes into non-toxic byproducts, making it a safer choice for large-scale production. This attribute resonates with the global push for sustainable manufacturing, a hot topic in pharmaceutical forums and ESG (Environmental, Social, and Governance) reports.

In summary, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidopyridine-2-carboxylic acid (CAS No. 2172304-97-9) exemplifies the intersection of cutting-edge science and practical utility. Its versatility in peptide synthesis, coupled with its alignment with sustainability goals, positions it as a cornerstone in modern drug development. As the demand for biologics and precision therapeutics grows, this compound will undoubtedly remain a focal point for researchers and industry leaders alike.